Cas no 7355-35-3 (2-hydroxy-3-[(2-hydroxy-5-methyl-3-sulfophenyl)methyl]-5-methylbenzenesulfonic Acid)

• Product Name: 2-hydroxy-3-[(2-hydroxy-5-methyl-3-sulfophenyl)methyl]-5-methylbenzenesulfonic Acid
• CAS No: 7355-35-3
• MF: C₁₅H₁₆O₈S₂
• MW: 388.412742614746
• CID: 1761061
• PubChem ID: 238788
• Update Time: 2025-04-21

2-hydroxy-3-[(2-hydroxy-5-methyl-3-sulfophenyl)methyl]-5-methylbenzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-[(2-hydroxy-5-methyl-3-sulfophenyl)methyl]-5-methylbenzenesulfonic Acid
• AC1Q6WI8
• AR-1E8808
• CTK5D8194
• NSC43325
• Benzenesulfonic acid, 3,3'-methylenebis(2-hydroxy-5-methyl-
• 2,2'-Dihydroxy-5,5'-dimethyl-3,3'-methandiyl-bis-benzolsulfonsaeure
• 3,3'-methanediylbis(2-hydroxy-5-methylbenzenesulfonic acid)
• AC1L61RQ
• Benzenesulfonic acid, 3,3'-methylenebis[2-hydroxy-5-methyl-
• 2,2'-dihydroxy-5,5'-dimethyl-3,3'-methanediyl-bis-benzenesulfonic acid
• AC1Q6WI8; AR-1E8808; CTK5D8194; NSC43325; Benzenesulfonic acid, 3,3'-methylenebis(2-hydroxy-5-methyl-; 2,2'-Dihydroxy-5,5'-dimethyl-3,3'-methandiyl-bis-benzolsulfonsaeure; 3,3'-methanediylbis(2-hydroxy-5-methylbenzenesulfonic acid); AC1L61RQ; Benzenesulfonic acid, 3,3'-methylenebis[2-hydroxy-5-methyl-; 2,2'-dihydroxy-5,5'-dimethyl-3,3'-methanediyl-bis-benzenesulfonic acid;
• 2-hydroxy-3-[(2-hydroxy-5-methyl-3-sulfo-phenyl)methyl]-5-methyl-benzenesulfonic acid
• 3,3'-Methylenebis[2-hydroxy-5-methylbenzenesulfonic acid]
• 7355-35-3
• NSC 43325
• 26K63GPX36
• DTXSID70223744
• NSC-43325

• Inchi： 1S/C15H16O8S2/c1-8-3-10(14(16)12(5-8)24(18,19)20)7-11-4-9(2)6-13(15(11)17)25(21,22)23/h3-6,16-17H,7H2,1-2H3,(H,18,19,20)(H,21,22,23)
• InChI Key： SKMUJIBAYVLJGS-UHFFFAOYSA-N
• SMILES： S(C1=CC(C)=CC(=C1O)CC1C=C(C)C=C(C=1O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 388.02868
• Monoisotopic Mass: 388.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Density: 1.593
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.651
• PSA: 149.2
• LogP: 3.96040